4-((2-((4-((2-Hydroxyethoxy)carbonyl)benzoyl)oxy)ethoxy)carbonyl)benzoic acid

• IUPAC Name: 4-[2-[4-(2-hydroxyethoxycarbonyl)benzoyl]oxyethoxycarbonyl]benzoic acid
• InChI: InChI=1S/C20H18O9/c21-9-10-27-18(24)15-5-7-16(8-6-15)20(26)29-12-11-28-19(25)14-3-1-13(2-4-14)17(22)23/h1-8,21H,9-12H2,(H,22,23)
• InChI Key: KIBVCBDFRCQZMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)C(=O)OCCOC(=O)C2=CC=C(C=C2)C(=O)OCCO
• Molecular Formula: C20H18O9
• Molecular Weight: 402.4 g/mol

Description

4-((2-((4-((2-Hydroxyethoxy)carbonyl)benzoyl)oxy)ethoxy)carbonyl)benzoic acid is a useful research compound. Its molecular formula is C20H18O9 and its molecular weight is 402.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Self-Assembly and Liquid Crystal Formation

• Supramolecular Structures and Mesophases : The compound forms a key part of tapered building blocks used in the self-assembly of supramolecular structures, which generate hexagonal columnar mesophases. This indicates its potential use in materials science, particularly in the creation of structured, anisotropic materials (Percec et al., 1995).

• Liquid-Crystalline Networks : Its ability to participate in hydrogen bonding makes it suitable for the creation of liquid-crystalline networks through self-assembly with multifunctional hydrogen-bonding molecules. This application is significant in materials chemistry, especially for designing novel liquid-crystalline materials (Kihara et al., 1996).

Photophysical Properties and Luminescence

• Influence on Luminescent Properties : Derivatives of the compound, when used as ligands in coordination compounds, have shown to affect the photophysical properties of these compounds. This is particularly relevant in the study of luminescent materials and their applications in sensing and imaging technologies (Sivakumar et al., 2010).

Catalytic Oxidation and Organic Synthesis

• Catalytic Oxidation Reactions : The compound has been studied in the context of catalytic oxidation reactions. It plays a role in understanding the mechanisms of oxidation of tertiary alcohols, which is important in organic synthesis and pharmaceutical chemistry (Wietzerbin et al., 1999).

Polymer Science and Drug Delivery

• Biodegradable Polymer Development : The compound has been utilized in the synthesis of poly(ether-ester) azo polymers, which are of interest in the development of biodegradable materials, particularly for targeted drug delivery applications, such as colon-specific drug release (Samyn et al., 1995).

Crystallography and Structural Chemistry

• Crystal Structure Analysis : Studies involving the compound have also contributed to the field of crystallography, aiding in understanding the structure-property relationships in various chemical compounds, which is crucial for the design of new materials and drugs (Obreza et al., 2012).